Cas no 2138550-81-7 (3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138550-81-7
• MF: C₁₁H₂₀F₃NO₂
• MW: 255.277214050293
• CID: 5824562
• PubChem ID: 165496233
• Update Time: 2025-06-23

3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• EN300-1160748
• 2138550-81-7
• 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C11H20F3NO2/c1-15(5-6-17-2)10-7-8(16)3-4-9(10)11(12,13)14/h8-10,16H,3-7H2,1-2H3
• InChI Key： AHIPHWIXCAQRBC-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N(C)CCOC)O)(F)F

Computed Properties

• Exact Mass: 255.14461337g/mol
• Monoisotopic Mass: 255.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

Comprehensive Overview of 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138550-81-7)

The compound 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138550-81-7) is a chemically sophisticated molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexanol backbone substituted with a trifluoromethyl group and a methoxyethyl-methylamino side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in drug discovery, where trifluoromethyl-containing molecules often exhibit improved pharmacokinetics. The compound’s CAS No. 2138550-81-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol involves multi-step organic transformations, including amine alkylation and cyclohexanol functionalization. Its stereochemistry is another area of interest, as enantiopure forms may display distinct biological activities. This aligns with the growing trend toward chiral synthesis in the pharmaceutical industry, where enantioselectivity can significantly impact drug efficacy and safety.

From an environmental perspective, the compound’s persistence and degradation pathways are under scrutiny, as stakeholders prioritize green chemistry principles. Researchers are exploring sustainable synthesis routes for CAS No. 2138550-81-7 to minimize waste and energy consumption. This focus resonates with broader industry shifts toward eco-friendly manufacturing and circular economy practices.

In summary, 3-[(2-Methoxyethyl)(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol represents a versatile scaffold with applications spanning drug development, agrochemical innovation, and advanced materials. Its CAS No. 2138550-81-7 serves as a key identifier for researchers navigating the complexities of fluorinated organic compounds. As scientific inquiry advances, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainability.